molecular formula C18H32O7 B8689971 Dodecyl dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate CAS No. 78568-45-3

Dodecyl dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate

Cat. No.: B8689971
CAS No.: 78568-45-3
M. Wt: 360.4 g/mol
InChI Key: WEKLUCWCJWZVGP-UHFFFAOYSA-N
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Description

Dodecyl dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate is a useful research compound. Its molecular formula is C18H32O7 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

78568-45-3

Molecular Formula

C18H32O7

Molecular Weight

360.4 g/mol

IUPAC Name

2-(2-dodecoxy-2-oxoethyl)-2-hydroxybutanedioic acid

InChI

InChI=1S/C18H32O7/c1-2-3-4-5-6-7-8-9-10-11-12-25-16(21)14-18(24,17(22)23)13-15(19)20/h24H,2-14H2,1H3,(H,19,20)(H,22,23)

InChI Key

WEKLUCWCJWZVGP-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCOC(=O)CC(CC(=O)O)(C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A blend of citric acid (63 grams, 0.3 mole), dodecyl alcohol (55.8 grams, 0.31 mole), p-toluene sulfonic acid (0.1 gram, 0.6 mole) and 300 ml. of dioxane was refluxed for 72 hours, passing the condensed vapor through 4A molecular sieve. The dioxane solvent was then evaporated under reduced pressure (30 mm.) to a 150 gram residue. This mixture was diluted with 200 ml. of toluene and the reaction mixture subsequently stripped to 60° C. at 5 mm. pressure. The residue was an amber oil which solidified to a cream colored soft solid, weight 106.6 grams (Theory 108 grams).
Quantity
63 g
Type
reactant
Reaction Step One
Quantity
55.8 g
Type
reactant
Reaction Step Two
Quantity
0.1 g
Type
reactant
Reaction Step Three
[Compound]
Name
4A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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